Cas no 503615-91-6 ((2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoic acid)

• Product Name: (2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoic acid
• CAS No: 503615-91-6
• MF: C₁₂H₁₇N₃O₆S
• MW: 331.344881772995
• CID: 3459355
• PubChem ID: 101196733
• Update Time: 2025-05-24

(2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• L-LYSINE, N6-[(2-NITROPHENYL)SULFONYL]-
• (2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoic acid
• 503615-91-6
• (2S)-2-Amino-6-[(2-nitrophenyl)sulfonylamino]hexanoic acid
• EN300-1168949
• (2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoicacid

• Inchi： 1S/C12H17N3O6S/c13-9(12(16)17)5-3-4-8-14-22(20,21)11-7-2-1-6-10(11)15(18)19/h1-2,6-7,9,14H,3-5,8,13H2,(H,16,17)/t9-/m0/s1
• InChI Key： YCERZLDCMJNFOW-VIFPVBQESA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCCCC[C@@H](C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 331.08380644Da
• Monoisotopic Mass: 331.08380644Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 164Ų

Additional information on (2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoic acid

Professional Introduction to (2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoic Acid (CAS No. 503615-91-6)

(2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoic acid, with the CAS number 503615-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly its chiral center and the presence of both amino and sulfonamido functional groups, contribute to its diverse chemical reactivity and biological significance.

The synthesis and characterization of (2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoic acid have been the focus of several cutting-edge research studies. Recent advancements in synthetic methodologies have enabled the production of this compound with high enantiomeric purity, which is crucial for its evaluation in biological assays. The stereochemistry of the (2S) configuration plays a pivotal role in determining its pharmacological properties, as enantiomers can exhibit markedly different biological activities.

In the realm of drug discovery, this compound has been investigated for its potential role as a precursor or intermediate in the development of novel therapeutic agents. The presence of both an amino group and a sulfonamido moiety makes it a versatile building block for designing molecules with specific target interactions. For instance, sulfonamides are well-known for their antimicrobial and anti-inflammatory properties, while amino acids serve as fundamental units in protein synthesis. The combination of these functionalities in (2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoic acid suggests its potential utility in modulating various biological pathways.

Recent studies have explored the pharmacokinetic behavior of derivatives similar to (2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoic acid. These investigations have highlighted the importance of optimizing molecular structure to enhance bioavailability and reduce metabolic degradation. The nitro group in the 2-nitrobenzene ring is particularly noteworthy, as it can influence both the electronic properties and solubility of the compound. This has led to interest in exploring its redox chemistry and potential applications in prodrug design.

The biological activity of (2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoic acid has been evaluated in several preclinical models. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses. The sulfonamido group, in particular, has been shown to interact with bacterial enzymes, making it a candidate for developing novel antibiotics. Additionally, the amino group provides a site for further chemical modifications, allowing researchers to fine-tune its biological profile.

The structural complexity of this compound also presents opportunities for exploring new synthetic strategies. Advances in asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of complex molecules like (2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoic acid. These methods are crucial for ensuring that the biological evaluations are conducted with well-defined stereochemical configurations, thereby providing reliable data on their pharmacological effects.

In conclusion, (2S)-2-amino-6-(2-nitrobenzenesulfonamido)hexanoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive molecule for developing new therapeutic agents. As research continues to uncover new synthetic methodologies and pharmacological insights, this compound is poised to play a significant role in future drug discovery efforts.